2-(Benzo[d]thiazol-2-ylthio)-1-(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(Benzo[d]thiazol-2-ylthio)-1-(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)ethanone is a chemical compound that has gained significant attention in the field of medicinal chemistry. It is a heterocyclic compound that contains both sulfur and nitrogen atoms in its structure. This compound has been synthesized and studied extensively due to its potential applications in drug development.
Scientific Research Applications
Synthesis and Characterization
The compound 2-(Benzo[d]thiazol-2-ylthio)-1-(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)ethanone and its derivatives have been studied extensively for their chemical properties and potential applications in various scientific fields. One study focused on the synthesis and characterization of this compound through different spectroscopic methods, including FT-IR, NMR (13C/1H), and UV–Vis spectroscopy, alongside TG/DTA thermal analysis and single-crystal X-ray diffraction methods. The study provided a detailed understanding of the molecular geometry, vibrational modes, chemical shift values, and UV–Vis properties, showcasing the compound's structural complexity and potential for further research applications (Inkaya, 2018).
Biological Activities
The compound and its analogs have also been explored for their biological activities, particularly in the context of antimicrobial and anticancer properties. For instance, new derivatives of 2-(Benzo[d]thiazol-2-ylthio)-1-(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)ethanone have been synthesized and evaluated for their antimicrobial activity. Some of these derivatives exhibited significant antibacterial activity against various strains, indicating the potential for developing new antimicrobial agents from this compound (Suram et al., 2017).
In another study, derivatives of this compound were synthesized and screened for their antitumor activities against different cancer cell lines. The results revealed promising activities of certain compounds, suggesting their potential as anti-breast cancer agents. This highlights the versatility of 2-(Benzo[d]thiazol-2-ylthio)-1-(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)ethanone derivatives in the development of new therapeutic agents for cancer treatment (Mahmoud et al., 2021).
Antituberculosis and Cytotoxicity Studies
The compound's derivatives have also been studied for their antituberculosis and cytotoxicity effects. One such study synthesized a series of 3-heteroarylthioquinoline derivatives from 2-(1,3-benzothiazol-2-ylsulfanyl)-1-aryl-1-ethanone and evaluated their in vitro activity against Mycobacterium tuberculosis. Some derivatives were found to be highly active against the tuberculosis bacterium, with minimal cytotoxic effects against healthy cell lines, indicating their potential as antituberculosis agents (Chitra et al., 2011).
properties
IUPAC Name |
2-(1,3-benzothiazol-2-ylsulfanyl)-1-(7-thiophen-2-yl-1,4-thiazepan-4-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2OS4/c21-17(12-24-18-19-13-4-1-2-5-14(13)25-18)20-8-7-16(23-11-9-20)15-6-3-10-22-15/h1-6,10,16H,7-9,11-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYFRRNSDVKLQJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCSC1C2=CC=CS2)C(=O)CSC3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2OS4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Benzo[d]thiazol-2-ylthio)-1-(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)ethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.